Cas no 2227779-39-5 (4-amino-5-(3-aminophenyl)-1-ethylpyrrolidin-2-one)

• Product Name: 4-amino-5-(3-aminophenyl)-1-ethylpyrrolidin-2-one
• CAS No: 2227779-39-5
• MF: C₁₂H₁₇N₃O
• MW: 219.282882452011
• CID: 6110920
• PubChem ID: 165856687
• Update Time: 2025-05-20

4-amino-5-(3-aminophenyl)-1-ethylpyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-amino-5-(3-aminophenyl)-1-ethylpyrrolidin-2-one
• 2227779-39-5
• EN300-1635166

• Inchi： 1S/C12H17N3O/c1-2-15-11(16)7-10(14)12(15)8-4-3-5-9(13)6-8/h3-6,10,12H,2,7,13-14H2,1H3/t10-,12+/m0/s1
• InChI Key： IUVYDWBTWLSPRB-CMPLNLGQSA-N
• SMILES： O=C1C[C@@H]([C@@H](C2C=CC=C(C=2)N)N1CC)N

Computed Properties

• Exact Mass: 219.137162174g/mol
• Monoisotopic Mass: 219.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 72.4Ų

Additional information on 4-amino-5-(3-aminophenyl)-1-ethylpyrrolidin-2-one

4-Amino-5-(3-Aminophenyl)-1-Ethylpyrrolidin-2-One: A Comprehensive Overview

4-Amino-5-(3-Aminophenyl)-1-Ethylpyrrolidin-2-One, also known by its CAS number 2227779-39-5, is a complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound, characterized by its unique structure, has garnered attention due to its versatile applications and promising research outcomes. In this article, we delve into the structural features, synthesis methods, pharmacological properties, and recent advancements associated with this compound.

The molecular structure of 4-Amino-5-(3-Aminophenyl)-1-Ethylpyrrolidin-2-One comprises a pyrrolidinone ring fused with an ethyl group and two amino substituents. The presence of these functional groups endows the compound with unique chemical reactivity and biological activity. Recent studies have highlighted its role in drug design, particularly in the development of bioactive molecules targeting specific therapeutic areas.

One of the most notable aspects of this compound is its synthesis process. Researchers have developed efficient methodologies to synthesize 4-Amino-5-(3-Aminophenyl)-1-Ethylpyrrolidin-2-One, often employing multi-component reactions or stepwise approaches. These methods not only enhance the yield but also ensure the purity of the final product, which is crucial for its application in pharmaceuticals and other industries.

In terms of pharmacological activity, 4-Amino-5-(3-Aminophenyl)-1-Ethylpyrrolidin-2-One has demonstrated potential as a lead compound in drug discovery programs. Its ability to interact with various biological targets makes it a valuable tool for exploring new therapeutic strategies. Recent research has focused on its anti-inflammatory, antioxidant, and neuroprotective properties, opening avenues for its use in treating conditions such as neurodegenerative diseases and chronic inflammation.

The compound's versatility extends beyond pharmacology. It has also found applications in materials science, where its structural rigidity and functional groups make it suitable for designing advanced materials. For instance, it has been utilized in the synthesis of novel polymers and hybrid materials with tailored properties.

Moreover, the integration of computational chemistry techniques has significantly advanced our understanding of 4-Amino-5-(3-Aminophenyl)-1-Ethylpyrrolidin-2-One. Molecular docking studies have revealed potential binding modes with key biological receptors, providing insights into its mechanism of action. These computational approaches have also facilitated the design of analogs with improved bioavailability and efficacy.

In conclusion, 4-Amino-5-(3-Aminophenyl)-1-Ethylpyrrolidin-2-One stands as a testament to the ingenuity of modern chemical research. Its multifaceted applications and promising research outcomes underscore its importance in contemporary science. As ongoing studies continue to unravel its full potential, this compound is poised to make significant contributions across diverse disciplines.